Cas no 380539-17-3 (3-{2-[5-(4-methylphenyl)-1-phenyl-4,5-dihydro-1H-pyrazol-3-yl]ethyl}-1H-indole)

• Product Name: 3-{2-[5-(4-methylphenyl)-1-phenyl-4,5-dihydro-1H-pyrazol-3-yl]ethyl}-1H-indole
• CAS No: 380539-17-3
• MF: C₂₆H₂₅N₃
• MW: 379.496805906296
• CID: 5015623
• Update Time: 2025-05-20

3-{2-[5-(4-methylphenyl)-1-phenyl-4,5-dihydro-1H-pyrazol-3-yl]ethyl}-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-(2-(1-phenyl-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-3-yl)ethyl)-1H-indole
• 3-{2-[5-(4-methylphenyl)-1-phenyl-4,5-dihydro-1H-pyrazol-3-yl]ethyl}-1H-indole
• Oprea1_233800
• Oprea1_867056
• STL487097
• ST50037788
• 3-(2-indol-3-ylethyl)-5-(4-methylphenyl)-1-phenyl-2-pyrazoline

• Inchi： 1S/C26H25N3/c1-19-11-13-20(14-12-19)26-17-22(28-29(26)23-7-3-2-4-8-23)16-15-21-18-27-25-10-6-5-9-24(21)25/h2-14,18,26-27H,15-17H2,1H3
• InChI Key： KRMMEYMDESDAIT-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C(C2C=CC(C)=CC=2)CC(CCC2=CNC3C=CC=CC2=3)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 558
• XLogP3: 5.7
• Topological Polar Surface Area: 31.4

Additional information on 3-{2-[5-(4-methylphenyl)-1-phenyl-4,5-dihydro-1H-pyrazol-3-yl]ethyl}-1H-indole

Comprehensive Overview of 3-{2-[5-(4-methylphenyl)-1-phenyl-4,5-dihydro-1H-pyrazol-3-yl]ethyl}-1H-indole (CAS No. 380539-17-3)

3-{2-[5-(4-methylphenyl)-1-phenyl-4,5-dihydro-1H-pyrazol-3-yl]ethyl}-1H-indole (CAS No. 380539-17-3) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of indole and pyrazoline moieties, making it a promising candidate for various applications in medicinal chemistry. Researchers are particularly interested in its potential as a scaffold for designing novel therapeutic agents, given its ability to interact with multiple biological targets.

The compound's molecular structure includes a 4-methylphenyl group and a phenyl substituent, which contribute to its distinctive chemical properties. These structural elements are often associated with enhanced binding affinity and selectivity in drug discovery. Recent studies have explored the role of 3-{2-[5-(4-methylphenyl)-1-phenyl-4,5-dihydro-1H-pyrazol-3-yl]ethyl}-1H-indole in modulating specific enzymatic pathways, particularly those involved in inflammatory and neurological disorders. This aligns with current trends in precision medicine, where researchers seek compounds with targeted mechanisms of action.

From a synthetic chemistry perspective, CAS No. 380539-17-3 presents interesting challenges and opportunities. The presence of both indole and pyrazoline rings in the same molecule offers multiple sites for chemical modification, allowing for the creation of diverse analogs. This flexibility is crucial in structure-activity relationship (SAR) studies, where small structural changes can significantly impact biological activity. The compound's synthetic accessibility has made it a valuable tool for investigating new chemical reactions and developing innovative synthetic methodologies.

The pharmaceutical industry has shown growing interest in 3-{2-[5-(4-methylphenyl)-1-phenyl-4,5-dihydro-1H-pyrazol-3-yl]ethyl}-1H-indole due to its potential applications in treating various health conditions. Recent patent literature reveals that derivatives of this compound are being evaluated for their efficacy in managing chronic pain, mood disorders, and certain metabolic conditions. These developments coincide with increasing public interest in novel treatment options for these prevalent health concerns, as evidenced by rising search volumes for terms like "new pain relief medications" and "innovative antidepressants."

In biochemical research, CAS No. 380539-17-3 has emerged as a valuable probe for studying protein-ligand interactions. Its unique structural features allow it to bind to various receptor sites, providing insights into molecular recognition processes. This application is particularly relevant given the current emphasis on understanding drug-receptor interactions at atomic resolution, a topic frequently searched by students and researchers in molecular biology and pharmacology.

The compound's physicochemical properties, including its solubility profile and stability characteristics, make it suitable for formulation development. These attributes are critical considerations in drug development, where bioavailability and shelf-life are paramount. The growing demand for "bioavailable drug formulations" and "stable pharmaceutical compounds" in search engines reflects the importance of these factors in both academic and industrial settings.

Market analysis indicates that 3-{2-[5-(4-methylphenyl)-1-phenyl-4,5-dihydro-1H-pyrazol-3-yl]ethyl}-1H-indole and its derivatives represent a growing segment in the fine chemicals industry. Suppliers specializing in research chemicals have reported increased demand for this compound, particularly from academic institutions and biotechnology startups. This trend mirrors the broader expansion of the pharmaceutical research sector and the search for "specialty chemicals for drug discovery" in professional databases.

From a regulatory perspective, CAS No. 380539-17-3 is currently classified as a research chemical with no reported restrictions in most jurisdictions. However, researchers should always verify the latest regulatory status before initiating studies, as chemical regulations are subject to change. This precaution aligns with frequent searches for "chemical compliance" and "research compound regulations" among laboratory professionals.

The future outlook for 3-{2-[5-(4-methylphenyl)-1-phenyl-4,5-dihydro-1H-pyrazol-3-yl]ethyl}-1H-indole appears promising, with several research groups investigating its potential in various therapeutic areas. As the scientific community continues to explore the relationship between chemical structure and biological activity, compounds with such unique architectures will likely play an increasingly important role in drug discovery and development.

For researchers interested in working with CAS No. 380539-17-3, it's essential to source high-quality material from reputable suppliers. The compound's purity and characterization are critical factors that can significantly impact research outcomes. This consideration reflects common search queries such as "high purity research chemicals" and "authentic compound suppliers" in scientific procurement contexts.

In conclusion, 3-{2-[5-(4-methylphenyl)-1-phenyl-4,5-dihydro-1H-pyrazol-3-yl]ethyl}-1H-indole represents an intriguing chemical entity with substantial potential in pharmaceutical research and development. Its unique structural features, combined with promising biological activities, position it as a compound worthy of continued investigation in various scientific disciplines.